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Compound of Interest

Compound Name: 2-Propylcyclopentanone

Cat. No.: B073189

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the boiling point of 2-
propylcyclopentanone, a key physical constant essential for its purification, identification, and
handling in a laboratory setting. This document includes tabulated physical data, a
comprehensive experimental protocol for boiling point determination, and graphical
representations of both the experimental workflow and a common synthetic pathway.

Physicochemical Data of 2-Propylcyclopentanone

2-Propylcyclopentanone is a cyclic ketone with the molecular formula CsH14O.[1] It is a
valuable intermediate in the synthesis of various organic compounds, including
pharmaceuticals and fragrances.[2] An accurate understanding of its physical properties is
crucial for its application in research and development.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 2-
propylcyclopentanone, with a focus on its boiling point.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b073189?utm_src=pdf-interest
https://www.benchchem.com/product/b073189?utm_src=pdf-body
https://www.benchchem.com/product/b073189?utm_src=pdf-body
https://www.benchchem.com/product/b073189?utm_src=pdf-body
https://www.benchchem.com/product/b073189?utm_src=pdf-body
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.benchchem.com/product/b073189?utm_src=pdf-body
https://www.benchchem.com/product/b073189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

Boiling Point 182°C at 760 mmHg ECHEMI SDSJ[3]

183°C (estimate) LookChem, ChemicalBook[4]

Molecular Formula CsH140 PubChem|[5], LookChem
Molecular Weight 126.20 g/mol PubChem[5]

Melting Point -68.3°C LookChem, ChemicalBook[4]
Density 0.9017 g/cm3 LookChem, ChemicalBook[4]
Refractive Index 1.4429 LookChem, ChemicalBook[4]
Flash Point 56.9°C LookChem

CAS Number 1193-70-0 PubChem[5], LookChem

Experimental Protocol: Micro Boiling Point
Determination

For research and drug development applications where sample quantities may be limited, the
micro boiling point determination method using a Thiele tube is highly suitable.[5] This method
is accurate and requires only a small amount of the liquid.

Materials and Equipment

e 2-Propylcyclopentanone sample

e Thiele tube

¢ Mineral oil or other suitable heating bath liquid

e Thermometer (-10°C to 250°C range)

o Small test tube (e.g., 75 x 10 mm) or fusion tube

e Capillary tube (sealed at one end)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.guidechem.com/encyclopedia/synthesis_1193-70-0-p1.html
http://www.chymist.com/Boiling%20point%20LSM.pdf
https://www.uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92552389.pdf
https://www.uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92552389.pdf
http://www.chymist.com/Boiling%20point%20LSM.pdf
http://www.chymist.com/Boiling%20point%20LSM.pdf
http://www.chymist.com/Boiling%20point%20LSM.pdf
https://www.uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92552389.pdf
https://www.uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92552389.pdf
https://www.benchchem.com/product/b073189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Rubber band or a small section of rubber tubing
e Bunsen burner or other heat source

e Clamp and stand

Procedure

o Apparatus Assembly:

o Attach the small test tube to the thermometer using a rubber band. The bottom of the test
tube should be level with the thermometer bulb.[4]

o Add a few drops of 2-propylcyclopentanone into the test tube, sufficient to create a
column of liquid approximately 1 cm high.

o Place the capillary tube, with its sealed end pointing upwards, into the test tube containing
the sample.[1]

o Mount the entire assembly (thermometer and attached test tube) in the Thiele tube,
ensuring the sample is immersed in the mineral oil. The oil level should be above the
sample level but below the opening of the test tube.

e Heating and Observation:

o Gently heat the side arm of the Thiele tube with a small flame from a Bunsen burner.[4]
The design of the Thiele tube will ensure uniform heating of the oil via convection currents.

o As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

o Continue heating until a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube.[4] This indicates that the vapor pressure of the sample has
exceeded the atmospheric pressure.

e Boiling Point Measurement:

o Remove the heat source and allow the apparatus to cool slowly.
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o The stream of bubbles will slow down and eventually stop. The boiling point is the
temperature at which the liquid just begins to be drawn into the capillary tube.[4]

o Record the temperature at this exact moment. This is the observed boiling point of 2-
propylcyclopentanone.

Safety Precautions

o Always perform the experiment in a well-ventilated fume hood.
o Wear appropriate personal protective equipment (PPE), including safety goggles and gloves.

e 2-Propylcyclopentanone is a flammable liquid; keep it away from open flames and ignition
sources.[5]

« Handle hot oil and glassware with care to avoid burns.

Visualized Workflows and Pathways
Experimental Workflow for Boiling Point Determination

The following diagram illustrates the key steps and decision points in the micro boiling point
determination protocol.
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Workflow for Micro Boiling Point Determination.
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Logical Relationship: Synthesis of 2-

Propylcyclopentanone

A common method for the synthesis of 2-propylcyclopentanone involves the alkylation of
cyclopentanone. The diagram below outlines the logical progression of this synthetic route.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 2-Propylcyclopentanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073189#2-propylcyclopentanone-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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